Cas no 135257-49-7 (Didemnaketal A)

Didemnaketal A structure
Didemnaketal A structure
Product Name:Didemnaketal A
CAS No:135257-49-7
MF:C44H72O14
MW:825.03409576416
CID:217108
Update Time:2024-02-29

Didemnaketal A Chemical and Physical Properties

Names and Identifiers

    • 2-Undecenoic acid,7-(acetyloxy)-11-[8-(1-hydroxy-2-oxopropyl)-4,10-dimethyl-1,7-dioxaspiro[5.5]undec-2-yl]-2,6,10-trimethyl-8,11-bis(3-methyl-1-oxobutoxy)-5-(1-oxopropoxy)-,methyl ester (9CI)
    • 2-Undecenoic acid, 7-(acetyloxy)-11-[8-(1-hydroxy-2-oxopropyl)-4,10-dimethyl-1,7-dioxaspiro[5.5]undec-2-yl]-2,6,10-trimethyl-8,11-bis(3-methyl-1-oxobutoxy)-5-(1-oxopropoxy)-, methyl ester
    • 2-Undecenoic acid,7-(acetyloxy)-11-[8-(1-hydroxy-2-oxopropyl)-4,10-dimethyl-1,7-dioxaspiro[5.5]undec-2-yl]-2,6,10-trimethyl-8
    • DIDEMNAKETAL A
    • CID 101177829
    • Aids104963
    • Aids-104963
    • 2-Undecenoic acid, 7-(acetyloxy)-11-[8-(1-hydroxy-2-oxopropyl)-4,10-dimethyl-1,7-dioxaspiro[5.5]undec-2-yl]-2,6,10-trimethyl-8,11-bis(3-methyl-1-oxobutoxy)-5-(1-oxopropoxy)-, methyl ester (9CI)
    • Didemnaketal A
    • Inchi: 1S/C44H72O14/c1-14-37(47)54-33(16-15-28(8)43(51)52-13)30(10)42(53-32(12)46)35(55-38(48)17-24(2)3)21-29(9)41(56-39(49)18-25(4)5)36-20-27(7)23-44(58-36)22-26(6)19-34(57-44)40(50)31(11)45/h15,24-27,29-30,33-36,40-42,50H,14,16-23H2,1-13H3/b28-15+/t26-,27+,29+,30+,33+,34?,35-,36+,40+,41+,42-,44+/m1/s1
    • InChI Key: MDOBHPCVWZRBNM-RZIAZFARSA-N
    • SMILES: O1[C@H]([C@H]([C@@H](C)C[C@H]([C@@H]([C@@H](C)[C@H](C/C=C(/C(=O)OC)\C)OC(CC)=O)OC(C)=O)OC(CC(C)C)=O)OC(CC(C)C)=O)C[C@H](C)C[C@@]21C[C@H](C)CC([C@H](C(C)=O)O)O2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 26
  • Complexity: 1420
  • Topological Polar Surface Area: 187
  • XLogP3: 6.927

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 807.2±65.0 °C(Predicted)
  • pka: 12.41±0.20(Predicted)
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